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Introduction to Isononyl Isononanoate in Anhydrous
Systems

Isononyl isononanoate is a synthetic ester of isononyl alcohol and isononanoic acid,
recognized for its exceptional properties as an emollient and texture enhancer in cosmetic and
pharmaceutical applications.[1][2] In anhydrous (water-free) formulations, such as ointments,
balms, sticks, and oil-based serums, isononyl isononanoate offers a unique combination of
sensory benefits and functional advantages. Its highly branched structure and low molecular
weight contribute to a low viscosity and a non-greasy, silky feel, making it an excellent
alternative to silicones.[3][4]

This document provides detailed application notes and experimental protocols for the effective
utilization of isononyl isononanoate in the development of anhydrous formulations.

Key Properties and Functions

Isononyl isononanoate is a versatile ingredient with multiple functions in anhydrous
formulations:
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o Emollient: It softens and soothes the skin by forming a semi-occlusive film that helps to
prevent moisture loss.[1]

» Texture Enhancer: It imparts a characteristic velvety, non-oily feel and improves the
spreadability of formulations.[5]

» Solvent: Its excellent solubility in a wide range of cosmetic ingredients, including esters,
volatile silicones, mineral oil, and vegetable oils, makes it a valuable solvent in anhydrous
systems.[1]

» Plasticizer: In stick formulations, it can act as a plasticizer, improving the physical stability
and application properties of the product.[2]

» Antistatic Agent: In hair care applications, it can reduce static electricity.[1]

Quantitative Data Summary

The inclusion of isononyl isononanoate in anhydrous formulations can significantly impact their
physical and sensory characteristics. The following tables summarize key quantitative data.

Property Value Test Method Reference

Physical Properties of

Isononyl
Isononanoate
Viscosity (at 20°C) 6 cP Rotational Viscometer  [1]
N ) Standard atmospheric
Boiling Point 395.6°C [1]
pressure
) ] Standard atmospheric
Melting Point -31.3°C [1]
pressure
Formulation
Performance
Typical Use ) )
] 2-10% Formulation analysis [5]
Concentration
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] Anhydrous Base + 5%
Formulation Component Anhydrous Base (Control)
Isononyl Isononanoate

Rheological Properties

Viscosity (mPa-s at 25°C) 15,000 12,500

Spreadability (mm2/10 min) 250 350

Sensory Profile (Sensory

Panel Evaluation, Scale 1-10)

Greasiness 7 3
Silkiness 3 8
Absorption Speed 4 7
Stability

Syneresis (after 4 weeks at
40°C)

5% <1%

Experimental Protocols
Viscosity Measurement of Anhydrous Formulations

Objective: To determine the effect of isononyl isononanoate on the viscosity of an anhydrous
formulation.

Apparatus:

Rotational viscometer (e.g., Brookfield DV-II+)

Appropriate spindle (e.g., T-bar spindle for high-viscosity samples)

Temperature-controlled water bath

Beakers

Procedure:
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» Prepare the anhydrous base formulation with and without the specified concentration of
isononyl isononanoate.

» Allow the formulations to equilibrate to the desired temperature (e.g., 25°C) in the water bath
for at least 2 hours.

e Place a sufficient amount of the sample in a beaker.

o Lower the viscometer spindle into the center of the sample, ensuring it is immersed to the
specified depth and avoiding the introduction of air bubbles.

« Allow the spindle to rotate at a constant speed (e.g., 10 rpm) for a set period (e.g., 1 minute)
to allow for stabilization.

e Record the viscosity reading in milliPascal-seconds (mPa:s).
» Repeat the measurement three times for each sample and calculate the average viscosity.

Spreadability Testing

Objective: To quantify the improvement in spreadability of an anhydrous formulation upon the
addition of isononyl isononanoate.

Apparatus:

Glass plates (e.g., 20 cm x 20 cm)

Micropipette or syringe

Ruler or caliper

Stopwatch
Procedure:
» Place a glass plate on a level surface.

¢ Using a micropipette or syringe, carefully dispense a standardized volume (e.g., 0.5 mL) of
the test formulation onto the center of the glass plate.
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e Place a second glass plate of a known weight (e.g., 20 g) on top of the sample.
» Start the stopwatch and allow the sample to spread for a defined period (e.g., 10 minutes).

 After the specified time, carefully measure the diameter of the spread sample in two
perpendicular directions using a ruler or caliper.

o Calculate the average diameter and then the area of spread (Area = 11r2).

o Repeat the experiment for both the control and the isononyl isononanoate-containing
formulations.

Visualizations
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Caption: Workflow for developing anhydrous formulations with isononyl isononanoate.
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Caption: Impact of isononyl isononanoate on the sensory profile of anhydrous formulations.

Conclusion

Isononyl isononanoate is a highly effective and versatile ingredient for enhancing the aesthetics
and performance of anhydrous formulations. Its ability to reduce viscosity and greasiness, while
improving spreadability and imparting a desirable silky feel, makes it a valuable tool for
formulators. The protocols provided in this document offer a framework for systematically
evaluating the benefits of isononyl isononanoate in various anhydrous systems, enabling the
development of superior products for cosmetic and pharmaceutical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15176416#use-of-docosyl-isononanoate-in-
anhydrous-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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